Cas no 1465561-52-7 (3-Chloro-4-(propane-2-sulfonamido)benzoic acid)

3-Chloro-4-(propane-2-sulfonamido)benzoic acid structure

1465561-52-7 structure

Product Name:3-Chloro-4-(propane-2-sulfonamido)benzoic acid

CAS No:1465561-52-7

Molecular Formula:C₁₀H₁₂ClNO₄S

Molecular Weight:277.724580764771

MDL:MFCD20159000

CID:4785619

3-Chloro-4-(propane-2-sulfonamido)benzoic acid Properties

Names and Identifiers

- 3-Chloro-4-(propane-2-sulfonamido)benzoic acid
- MDL： MFCD20159000
- InChIKey： NWOJVHYCNSIRSB-UHFFFAOYSA-N
- Inchi： 1S/C10H12ClNO4S/c1-6(2)17(15,16)12-9-4-3-7(10(13)14)5-8(9)11/h3-6,12H,1-2H3,(H,13,14)
- SMILES： ClC1C=C(C(=O)O)C=CC=1NS(C(C)C)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 4
Heavy Atom Count: 17
Complexity: 376
XLogP3: 2.4
Topological Polar Surface Area: 91.8

3-Chloro-4-(propane-2-sulfonamido)benzoic acid Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Matrix Scientific	210656-2.500g	3-Chloro-4-(propane-2-sulfonamido)benzoic acid, 95%	1465561-52-7	95%	2.500g	$1816.00	2023-09-10

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

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